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Compound of Interest

Compound Name: Mercuric iodide

Cat. No.: B147996 Get Quote

An In-depth Technical Guide to the Solubility of Mercuric Iodide in Organic Solvents

This guide provides a comprehensive overview of the solubility of mercuric iodide (HgI₂) in

various organic solvents, tailored for researchers, scientists, and professionals in drug

development. It includes quantitative solubility data, detailed experimental protocols for

solubility determination, and a visualization of the experimental workflow.

Quantitative Solubility Data
The solubility of mercuric iodide in a range of organic solvents is summarized below. The data

has been compiled from various sources and standardized to provide a clear comparison. It is

important to note that solubility is temperature-dependent; where available, this information has

been included.

Table 1: Solubility of Mercuric Iodide in Common Organic Solvents
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Solvent
Chemical
Formula

Temperature
(°C)

Solubility (
g/100 g
Solvent)

Reference

Acetone C₃H₆O 25 (approx.) 1.67 [1]

Alcohol (Ethanol) C₂H₅OH 25 (approx.) 0.87 [1][2]

Boiling Alcohol

(Ethanol)
C₂H₅OH 78 5.00 [2]

Carbon Disulfide CS₂ 25 (approx.) 0.38 [2]

Castor Oil N/A 25 (approx.) 0.20 [2]

Chloroform CHCl₃ 25 (approx.) 0.11 [2]

Diethyl Ether (C₂H₅)₂O 25 (approx.) 0.83 [1][2]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Not Specified 10.0 [3]

Ethyl Acetate C₄H₈O₂ 25 (approx.) 1.33 [2]

Olive Oil N/A 25 (approx.) 0.43 [2]

Note: Some solubility data was originally reported in g/mL of solvent and has been converted to

g/100g of solvent for consistency, assuming standard solvent densities at the given

temperatures. The term "alcohol" is assumed to be ethanol unless otherwise specified.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for many scientific and industrial applications. The

following are detailed methodologies for two common and reliable methods for determining the

solubility of a solid compound like mercuric iodide in an organic solvent.

Thermodynamic Solubility Determination via the Shake-
Flask Method
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The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic (equilibrium) solubility of a compound.[4][5]

Principle: An excess amount of the solid solute is agitated in a solvent for a prolonged period to

ensure that equilibrium is reached between the dissolved and undissolved solute. The

concentration of the solute in the resulting saturated solution is then determined.

Apparatus and Materials:

Vials or flasks with screw caps

Orbital shaker or magnetic stirrer with a temperature-controlled environment

Analytical balance

Syringe filters (e.g., 0.22 µm pore size)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Mercuric Iodide (solid)

Organic solvent of interest

Procedure:

Sample Preparation: Add an excess amount of solid mercuric iodide to a vial or flask. The

excess solid is crucial to ensure that a saturated solution is formed.[4]

Solvent Addition: Add a known volume of the desired organic solvent to the vial.

Equilibration: Seal the vial and place it in an orbital shaker or on a magnetic stirrer in a

temperature-controlled environment (e.g., a water bath or incubator). Agitate the mixture for

a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours,

depending on the solute and solvent.[6][7] It is advisable to perform preliminary experiments
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to determine the time required to reach equilibrium by taking measurements at different time

points until the concentration of the solute in the solution remains constant.

Phase Separation: Once equilibrium is reached, allow the mixture to stand undisturbed for a

period to let the excess solid settle. Carefully withdraw a sample of the supernatant using a

syringe and filter it through a syringe filter to remove any undissolved solid particles.[4][7]

Sample Dilution: Accurately dilute the filtered saturated solution with the same solvent to a

concentration that falls within the working range of the analytical instrument to be used.

Concentration Analysis: Determine the concentration of mercuric iodide in the diluted

solution using a calibrated analytical method, such as UV-Vis spectrophotometry or High-

Performance Liquid Chromatography (HPLC).

Calculation: Calculate the solubility of mercuric iodide in the organic solvent by taking into

account the dilution factor. The solubility is typically expressed in grams per 100 g of solvent

or moles per liter.

Gravimetric Method for Solubility Determination
The gravimetric method is a straightforward and fundamental technique for determining

solubility that relies on the precise weighing of the solute dissolved in a known amount of

solvent.[2][5][8]

Principle: A known volume of a saturated solution is taken, the solvent is evaporated, and the

mass of the remaining solute is measured.

Apparatus and Materials:

Vials or flasks with screw caps

Orbital shaker or magnetic stirrer with a temperature-controlled environment

Analytical balance

Evaporating dish or watch glass

Pipettes
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Oven

Desiccator

Mercuric Iodide (solid)

Organic solvent of interest

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of mercuric iodide in the

chosen organic solvent as described in steps 1-3 of the Shake-Flask Method.

Filtration: Filter the saturated solution to remove any undissolved solid.

Sample Collection: Accurately pipette a known volume of the clear, saturated filtrate into a

pre-weighed evaporating dish or watch glass.

Solvent Evaporation: Carefully evaporate the solvent from the evaporating dish. This can be

done on a hot plate in a fume hood or in an oven set to a temperature that will evaporate the

solvent without decomposing the mercuric iodide.

Drying: Once the solvent has completely evaporated, place the evaporating dish containing

the solid residue in an oven at an appropriate temperature to ensure all residual solvent is

removed.

Cooling and Weighing: Transfer the evaporating dish to a desiccator to cool to room

temperature without absorbing moisture. Once cooled, weigh the dish with the dried solute

on an analytical balance.

Calculation: The mass of the dissolved mercuric iodide is the difference between the final

weight of the dish with the residue and the initial weight of the empty dish. The solubility can

then be calculated based on the initial volume of the saturated solution taken.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the

thermodynamic solubility of mercuric iodide in an organic solvent using the shake-flask
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method followed by UV-Vis analysis.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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